Cas no 15830-52-1 (9H-Purin-6-amine,9-(2,3,5-tri-O-acetyl-b-D-arabinofuranosyl)-)
15830-52-1 structure
Product Name:9H-Purin-6-amine,9-(2,3,5-tri-O-acetyl-b-D-arabinofuranosyl)-
CAS No:15830-52-1
MF:C16H19N5O7
MW:393.351363420486
CID:147316
PubChem ID:253645
Update Time:2025-04-19
9H-Purin-6-amine,9-(2,3,5-tri-O-acetyl-b-D-arabinofuranosyl)- Chemical and Physical Properties
Names and Identifiers
-
- 9H-Purin-6-amine,9-(2,3,5-tri-O-acetyl-b-D-arabinofuranosyl)-
- [3,4-diacetyloxy-5-(6-aminopurin-9-yl)oxolan-2-yl]methyl acetate
- vidarabine 2',3',5'-triacetate
- AraA 2',3',5'-tri-O-acetyl ester
- Nsc103560
- NSC111703
- 15830-77-0
- SR-01000520856
- 2,3,5-Tri-O-acetyl a-Adenosine
- 15830-52-1
- AKOS032947877
- NSC-111703
- FT-0636470
- DTXSID20935885
- LS-14502
- SCHEMBL10033986
- NSC-103560
- FT-0675371
- Oprea1_271350
- 9-(2,3,5-tri-o-acetylpentofuranosyl)-9h-purin-6-amine
- NSC76766
- NSC-76766
- SR-01000520856-1
-
- Inchi： 1S/C16H19N5O7/c1-7(22)25-4-10-12(26-8(2)23)13(27-9(3)24)16(28-10)21-6-20-11-14(17)18-5-19-15(11)21/h5-6,10,12-13,16H,4H2,1-3H3,(H2,17,18,19)
- InChI Key： GCVZNVTXNUTBFB-UHFFFAOYSA-N
- SMILES： O1C(COC(C)=O)C(C(C1N1C=NC2C(N)=NC=NC1=2)OC(C)=O)OC(C)=O
Computed Properties
- Exact Mass: 393.12857
- Monoisotopic Mass: 393.128
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 11
- Heavy Atom Count: 28
- Rotatable Bond Count: 8
- Complexity: 620
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.1
- Topological Polar Surface Area: 158Ų
Experimental Properties
- Density: 1.62
- Boiling Point: 594.1°Cat760mmHg
- Flash Point: 313.1°C
- Refractive Index: 1.679
- PSA: 157.75
- LogP: 0.31360
9H-Purin-6-amine,9-(2,3,5-tri-O-acetyl-b-D-arabinofuranosyl)- Related Literature
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
15830-52-1 (9H-Purin-6-amine,9-(2,3,5-tri-O-acetyl-b-D-arabinofuranosyl)-) Related Products
- 7387-57-7(2’,3’,5’-Tri-O-acetyladenosine)
- 647834-88-6(Adenosine, 2'-O-methyl-, 3',5'-bis(4-oxopentanoate))
- 647834-87-5(Adenosine, 2'-O-methyl-, 5'-(4-oxopentanoate))
- 29886-19-9(2',3'-Di-O-acetyladenoside)
- 15830-77-0(9H-Purin-6-amine,9-(2,3,5-tri-O-acetyl-b-D-xylofuranosyl)-)
- 18520-81-5(Adenine,9-a-D-arabinopyranosyl-, 2',3',4'-triacetate (8CI))
- 65174-96-1(Ara-ada)
- 647834-85-3(Adenosine, 2'-O-(2-methoxyethyl)-, 5'-(4-oxopentanoate))
- 6554-21-8(Adenosine, 3'-acetate(7CI,8CI,9CI))
- 6554-24-1(Adenosine, 3',5'-diacetate)
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